Cas no 1189699-92-0 (2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride)

• Product Name: 2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride
• CAS No: 1189699-92-0
• MF: C₂₁H₂₇Cl₂N₃O₄S
• MW: 488.427782297134
• CID: 6315963
• PubChem ID: 44827365
• Update Time: 2025-05-23

2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride
• 2-(4-chlorophenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride
• 1189699-92-0
• F2279-0558
• 2-(4-chlorophenoxy)-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]acetamide;hydrochloride
• 2-(4-CHLOROPHENOXY)-N-{2-[4-(4-METHYLBENZENESULFONYL)PIPERAZIN-1-YL]ETHYL}ACETAMIDE HYDROCHLORIDE
• AKOS026681702

• Inchi： 1S/C21H26ClN3O4S.ClH/c1-17-2-8-20(9-3-17)30(27,28)25-14-12-24(13-15-25)11-10-23-21(26)16-29-19-6-4-18(22)5-7-19;/h2-9H,10-16H2,1H3,(H,23,26);1H
• InChI Key： NNEUHGFINXKCCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCCN1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)=O.Cl

Computed Properties

• Exact Mass: 487.1099329g/mol
• Monoisotopic Mass: 487.1099329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride

2-(4-Chlorophenoxy)-N-{2-[4-(4-Methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1189699-92-0, known as 2-(4-chlorophenoxy)-N-{2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide hydrochloride, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its chemical structure, synthesis, pharmacological activity, and potential applications in drug development.

Chemical Structure and Synthesis

The molecular structure of 2-(4-chlorophenoxy)-N-{2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide hydrochloride is characterized by a piperazine ring substituted with a 4-methylbenzenesulfonyl group and an acetamide moiety. The presence of the 4-chlorophenoxy group introduces additional electronic and steric effects, which are crucial for its biological activity. The synthesis of this compound involves a multi-step process, including nucleophilic substitution, acylation, and hydrochloride salt formation. Recent advancements in synthetic chemistry have enabled the optimization of these steps, leading to higher yields and improved purity.

Pharmacological Activity and Mechanism of Action

Research has demonstrated that 2-(4-chlorophenoxy)-N-{2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide hydrochloride exhibits potent biological activity, particularly in modulating key cellular pathways. Studies have shown that this compound acts as a selective inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The piperazine ring plays a critical role in binding to the active site of these enzymes, while the 4-chlorophenoxy group enhances the compound's bioavailability and stability.

Recent investigations have also explored the potential of this compound as a lead molecule for drug development. Preclinical studies have revealed its ability to inhibit tumor growth in animal models, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been studied in the context of chronic inflammatory diseases, highlighting its versatility as a therapeutic candidate.

Structural Modifications and Optimization

The development of 2-(4-chlorophenoxy)-N-{2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide hydrochloride has involved extensive structural modifications to enhance its pharmacokinetic properties. Researchers have focused on optimizing the substituents on the piperazine ring and the acetamide moiety to improve solubility, permeability, and metabolic stability. These efforts have resulted in derivatives with superior pharmacokinetic profiles, making them more suitable for clinical applications.

Applications in Drug Development

The unique combination of structural features in 2-(4-chlorophenoxy)-N-{2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide hydrochloride positions it as a valuable tool in drug discovery. Its ability to target specific cellular pathways makes it a promising candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with encouraging results so far.

Future Directions

As research on CAS No. 1189699-92-0 continues to progress, there is growing interest in exploring its potential for combination therapies and targeted drug delivery systems. The integration of advanced technologies such as nanotechnology and personalized medicine is expected to further enhance its therapeutic potential. Additionally, efforts are underway to identify novel targets for this compound, expanding its scope beyond traditional applications.

In conclusion, 2-(4-chlorophenoxy)-N-{2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethyl}acetamide hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structure, potent biological activity, and promising therapeutic potential make it a focal point for future research and development.